Cas no 2228939-70-4 (2-(4-methoxypyridin-2-yl)prop-2-enoic acid)

• Product Name: 2-(4-methoxypyridin-2-yl)prop-2-enoic acid
• CAS No: 2228939-70-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6386261
• PubChem ID: 165671748
• Update Time: 2025-05-27

2-(4-methoxypyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxypyridin-2-yl)prop-2-enoic acid
• EN300-1780278
• 2228939-70-4

• Inchi： 1S/C9H9NO3/c1-6(9(11)12)8-5-7(13-2)3-4-10-8/h3-5H,1H2,2H3,(H,11,12)
• InChI Key： SEMPSLQQHYQCOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C(=C)C(=O)O)C=1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(4-methoxypyridin-2-yl)prop-2-enoic acid

Introduction to 2-(4-Methoxypyridin-2-yl)prop-2-enoic Acid (CAS No. 2228939-70-4)

2-(4-Methoxypyridin-2-yl)prop-2-enoic acid (CAS No. 2228939-70-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-(4-methoxypyridin-2-yl)prop-2-enoic acid is defined by a pyridine ring substituted with a methoxy group at the 4-position and a propenoic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The methoxy group enhances the lipophilicity and stability of the compound, while the propenoic acid moiety contributes to its reactivity and potential for forming conjugates with biomolecules.

In terms of synthesis, 2-(4-methoxypyridin-2-yl)prop-2-enoic acid can be prepared through various routes. One common method involves the condensation of 4-methoxypyridine with an appropriate acrylic acid derivative. This reaction is typically carried out under mild conditions using a suitable catalyst to ensure high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or employing biocatalysts.

The biological activities of 2-(4-methoxypyridin-2-yl)prop-2-enoic acid have been extensively studied in recent years. One of the most notable findings is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-methoxypyridin-2-yl)prop-2-enoic acid has also demonstrated antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. This makes it a potential lead compound for developing new anticancer drugs. Additionally, its ability to cross the blood-brain barrier suggests that it may have applications in treating neurological disorders.

The pharmacokinetic properties of 2-(4-methoxypyridin-2-yl)prop-2-enoic acid have also been investigated to understand its behavior in vivo. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. However, further research is needed to optimize its pharmacological properties and reduce any potential side effects.

In conclusion, 2-(4-methoxypyridin-2-yl)prop-2-enoic acid (CAS No. 2228939-70-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further investigation and development. As research in this area continues to advance, we can expect to see more innovative uses for this compound in the treatment of various diseases.